Cas no 2648937-92-0 ((2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-hydroxybutanoic acid)

• Product Name: (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-hydroxybutanoic acid
• CAS No: 2648937-92-0
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 6071981
• PubChem ID: 165549269
• Update Time: 2025-06-08

(2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-hydroxybutanoic acid
• EN300-1486730
• (2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]-4-hydroxybutanoic acid
• 2648937-92-0

• Inchi： 1S/C23H26N2O6/c1-14(21(27)25-20(10-11-26)22(28)29)12-24-23(30)31-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19-20,26H,10-13H2,1H3,(H,24,30)(H,25,27)(H,28,29)/t14?,20-/m1/s1
• InChI Key： BZNRWQYLURBOHB-YBMSBYLISA-N
• SMILES： O(C(NCC(C)C(N[C@@H](C(=O)O)CCO)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 125Ų

Additional information on (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-hydroxybutanoic acid

Compound Introduction: (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-hydroxybutanoic acid (CAS No. 2648937-92-0)

The compound (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-hydroxybutanoic acid, identified by its CAS number 2648937-92-0, represents a significant advancement in the field of pharmaceutical chemistry and biomedicine. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug development and therapeutic interventions. The presence of a fluorenylmethoxycarbonyl (Fmoc) group and its specific stereochemical configuration at the (2R) position contribute to its unique chemical properties and biological activities.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of chiral compounds, which exhibit distinct biological behaviors due to their stereoisomeric nature. The stereochemistry of the (2R) configuration in this compound is particularly noteworthy, as it influences its interactions with biological targets. This aspect has been extensively studied in the context of developing enantiomerically pure drugs, which often exhibit improved efficacy and reduced side effects compared to their racemic counterparts.

The molecular structure of (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-hydroxybutanoic acid incorporates several key functional groups that contribute to its versatility. The Fmoc moiety is commonly employed in peptide synthesis as an protecting group for amino acids. Its incorporation into this compound suggests potential applications in peptidomimetic drug design, where such structures mimic the biological activity of natural peptides while offering improved stability and pharmacokinetic properties.

The amide and hydroxy functionalities present in the molecule further enhance its reactivity and biological potential. These groups are frequently involved in hydrogen bonding interactions, which are crucial for the binding affinity of drugs to their target proteins. The amide bond, in particular, serves as a hinge region that can be modulated to optimize drug-target interactions. This feature makes the compound a valuable scaffold for designing novel therapeutic agents.

Recent studies have highlighted the importance of fluorinated aromatic rings in enhancing drug bioavailability and metabolic stability. The fluorene ring in this compound not only contributes to its structural complexity but also provides a platform for further chemical modifications. Such modifications can be tailored to improve solubility, permeability, and overall pharmacological properties, making it an attractive candidate for drug discovery programs.

The hydroxybutanoic acid moiety introduces a carboxylic acid group at the 4-position, which can participate in various biochemical pathways. This functionality is often exploited in drug design to enhance binding interactions or to facilitate metabolic processing. The combination of these structural elements makes (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-hydroxybutanoic acid a multifaceted compound with broad applicability in medicinal chemistry.

In the realm of drug development, computational modeling and molecular docking studies have become indispensable tools for predicting the binding affinity and specificity of candidate compounds. The complex structure of this molecule presents both challenges and opportunities for computational analysis. Advanced computational methods can be employed to elucidate its interaction mechanisms with potential biological targets, thereby guiding the optimization process towards more effective therapeutic agents.

The synthesis of such complex molecules often requires multi-step organic transformations, each meticulously designed to introduce specific functional groups while maintaining stereochemical integrity. The synthesis pathway for (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-hydroxybutanoic acid would likely involve protective group strategies, asymmetric transformations, and careful purification techniques to ensure high yield and purity.

The potential applications of this compound extend beyond traditional small-molecule drug development. It could serve as a key intermediate in the synthesis of biologics or peptidomimetics, where its structural features contribute to enhanced stability and bioactivity. Additionally, its fluorinated aromatic component may find utility in diagnostic imaging agents, where fluorine-labeled compounds are widely used due to their favorable nuclear properties.

The growing interest in personalized medicine has also spurred research into tailored molecular entities like this one. By leveraging structural diversity and biocomputational tools, researchers can design compounds that are specifically tailored to individual patient needs. This approach holds promise for addressing complex diseases that require highly specific therapeutic interventions.

In conclusion, the compound (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-hydroxybutanoic acid (CAS No. 2648937-92-0) represents a significant advancement in pharmaceutical chemistry with diverse applications ranging from drug development to diagnostic imaging. Its complex structure, characterized by key functional groups such as the Fmoc moiety and hydroxybutanoic acid component, positions it as a versatile scaffold for designing novel therapeutic agents. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in addressing unmet medical needs.